Norpropoxyphene carbinol

Norpropoxyphene carbinol is a significant metabolite of the opioid analgesic dextropropoxyphene, which was commonly used for pain relief. This compound is notable for its role in the pharmacological effects and toxicity associated with dextropropoxyphene. Norpropoxyphene itself exhibits weaker analgesic properties compared to its parent compound but has been identified as a potent pro-convulsant and a blocker of sodium and potassium channels, particularly affecting cardiac tissue. This interaction can lead to prolonged intracardiac conduction time, potentially resulting in severe cardiovascular complications, including heart failure, especially in overdose situations .

Additionally, norpropoxyphene can undergo further metabolism to yield several inactive metabolites, including p-hydroxypropoxyphene. The metabolic pathways are crucial for understanding both the therapeutic effects and potential adverse reactions associated with dextropropoxyphene and its metabolites .

Norpropoxyphene carbinol is primarily recognized for its biological activity related to cardiovascular effects. It acts as a sodium and potassium channel blocker, which can disrupt normal cardiac function. The compound's pro-convulsant properties also contribute to its biological profile, making it a subject of concern regarding safety during therapeutic use. Its long half-life of approximately 36 hours allows for accumulation in the body, especially in populations with impaired drug clearance, such as the elderly or those with renal or hepatic dysfunction .

The synthesis of norpropoxyphene carbinol typically involves precursor compounds derived from dextropropoxyphene. One method includes acylating the precursor carbinol using propionyl chloride in dichloromethane, which facilitates the conversion to norpropoxyphene hydrochloride. This process often requires careful control of reaction conditions to optimize yield and purity .

Key Steps in Synthesis:

• Preparation of Precursor: Starting from d-oxyphene or similar compounds.
• Acylation Reaction: Reacting with propionyl chloride in dichloromethane, often in the presence of thionyl chloride to enhance separation from unreacted materials.
• Purification: Utilizing solvents like ethyl acetate for product recovery and purification.

Research on norpropoxyphene carbinol has highlighted significant interactions with other substances that may exacerbate its toxic effects. For instance, studies indicate that concurrent use with other central nervous system depressants can amplify risks of respiratory depression and cardiovascular instability. Understanding these interactions is crucial for clinicians prescribing medications that may lead to increased levels of norpropoxyphene due to drug metabolism or co-administration .

Norpropoxyphene carbinol shares structural and functional similarities with several other compounds within the opioid class and related metabolites. Here are some comparable compounds:

Norpropoxyphene carbinol's unique profile lies in its specific interactions with cardiac ion channels and its role as a pro-convulsant, distinguishing it from other opioids that primarily focus on pain relief without significant cardiac implications .

Biosynthetic Routes in Mammalian Metabolic Systems

Norpropoxyphene carbinol represents a significant metabolite in the mammalian biotransformation pathway of propoxyphene, formed through sequential enzymatic processes involving both N-demethylation and ester hydrolysis reactions [20] [23]. The biosynthetic formation of norpropoxyphene carbinol occurs primarily in hepatic tissue through the coordinated action of cytochrome P450 enzymes and carboxylesterases [20] [29].

The primary biosynthetic pathway initiates with the cytochrome P450 3A4-mediated N-demethylation of propoxyphene to form norpropoxyphene [10] [29]. This initial transformation represents the major metabolic route for propoxyphene in humans, accounting for the predominant elimination pathway [29]. Following N-demethylation, the resulting norpropoxyphene undergoes subsequent ester hydrolysis to yield norpropoxyphene carbinol as the major metabolite [20] [23].

Kinetic studies have demonstrated that cytochrome P450 3A4 exhibits specific catalytic parameters for norpropoxyphene formation, with Km values ranging from 179 ± 74 microM and intrinsic clearance values of 0.41 ± 0.26 ml mg⁻¹h⁻¹ in extensive metabolizers [10]. The enzymatic conversion proceeds through the formation of a hydroxylated intermediate at the N-methyl position, followed by oxidative cleavage to produce the secondary amine norpropoxyphene [10] [12].

The ester hydrolysis component of norpropoxyphene carbinol biosynthesis involves the action of hepatic carboxylesterases, though human carboxylesterases hCE-1 and hCE-2 demonstrate limited activity toward the parent propoxyphene compound [8]. This observation suggests that alternative enzymatic pathways or specific carboxylesterase isoforms may be responsible for the hydrolytic conversion of norpropoxyphene to its carbinol form [8] [20].

Table 1: Kinetic Parameters for Norpropoxyphene Formation in Human Liver Microsomes

Laboratory Synthesis Protocols for Norpropoxyphene Carbinol

Laboratory synthesis of norpropoxyphene carbinol can be achieved through multiple synthetic approaches, including direct chemical modification of propoxyphene derivatives and stepwise construction from carbinol precursors [5] [18]. The most straightforward synthetic route involves the controlled hydrolysis of norpropoxyphene esters under mild basic conditions [5] [18].

One established protocol involves the acylation of d-oxyphene carbinol precursors with propionyl chloride in dichloromethane solvent, followed by selective N-demethylation reactions [5]. This approach utilizes thionyl chloride as an activating agent to facilitate the acylation reaction at temperatures ranging from 70 to 80 degrees Celsius [18] [19]. The reaction proceeds with yields exceeding 95 percent of theoretical values when employing excess propionic anhydride as the acylating agent [19].

Alternative synthesis protocols employ chloroformate-mediated N-demethylation procedures [7] [11]. These methods utilize reagents such as 1-chloroethyl chloroformate or 2,2,2-trichloroethyl chloroformate to form intermediate carbamate species, which undergo subsequent hydrolysis to yield the desired secondary amine products [7] [11]. The mechanism involves nucleophilic addition of the N-methyl moiety to the chloroformate, followed by elimination to form quaternary ammonium species and subsequent hydrolysis [7].

Advanced synthetic approaches incorporate azodicarboxylate-mediated N-demethylation reactions [7]. Treatment with diethyl azodicarboxylate or diisopropyl azodicarboxylate under controlled conditions results in formation of intermediate adducts that undergo methanolysis to provide the norpropoxyphene derivatives [7]. This methodology offers improved yields and reaction selectivity compared to traditional von Braun procedures [7] [11].

Table 2: Synthetic Yields for Norpropoxyphene Carbinol Formation Methods

Catalytic Mechanisms in N-Demethylation and Ester Hydrolysis

The catalytic mechanisms underlying norpropoxyphene carbinol formation involve complex enzymatic processes characterized by specific substrate-enzyme interactions and cofactor requirements [4] [10]. Cytochrome P450 3A4-mediated N-demethylation proceeds through a well-characterized catalytic cycle involving substrate binding, oxygen activation, and product formation [4] [10].

The N-demethylation mechanism initiates with substrate binding to the cytochrome P450 3A4 active site, inducing a conformational change from low-spin to high-spin iron configuration [4]. This transition facilitates the binding of molecular oxygen to the heme iron center, followed by two sequential electron transfers from NADPH via cytochrome P450 reductase [4]. The resulting iron-oxo species abstracts a hydrogen atom from the N-methyl group, forming a hydroxylated intermediate that undergoes spontaneous decomposition to yield formaldehyde and the demethylated product [4] [12].

Kinetic analysis reveals that cytochrome P450 3A4 exhibits Michaelis-Menten kinetics for propoxyphene N-demethylation, with apparent Km values indicating moderate substrate affinity [10]. The catalytic rate constant (kcat) for this transformation has been determined to be 0.67 min⁻¹ for related substrates, indicating efficient enzymatic turnover [8].

Ester hydrolysis mechanisms involve nucleophilic attack by activated water molecules on the carbonyl carbon of the ester linkage [8] [20]. Human carboxylesterases demonstrate substrate specificity preferences, with hCE-1 showing activity toward simple aliphatic alcohol-containing esters while exhibiting limited activity toward complex propoxyphene derivatives [8]. The hydrolytic mechanism proceeds through formation of a tetrahedral intermediate, followed by elimination of the alcohol component to yield the corresponding carboxylic acid and alcohol products [8].

Table 3: Enzymatic Parameters for N-Demethylation and Ester Hydrolysis

*Values represent intrinsic clearance in ml mg⁻¹h⁻¹

Base-Catalyzed Rearrangement Reactions

Base-catalyzed rearrangement reactions of norpropoxyphene carbinol represent important chemical transformations that occur under alkaline conditions and contribute to the formation of various structural analogs [13] [15]. These rearrangements involve intramolecular cyclization processes and hydroxyl group migrations that result in the formation of novel cyclic intermediates [13].

The primary base-catalyzed rearrangement pathway involves the formation of a cyclic intermediate through intramolecular nucleophilic attack of the secondary amine nitrogen on the carbonyl carbon [13]. This cyclization reaction proceeds under mild alkaline conditions and results in the formation of a five-membered heterocyclic ring system [13]. The cyclic intermediate exhibits distinct spectroscopic properties and can be detected using liquid chromatography-mass spectrometry methods [13].

Mechanistic studies have revealed that the base-catalyzed conversion proceeds through abstraction of the allylic proton by a basic site, forming stabilized allyl anion intermediates [16]. These intermediates undergo subsequent rearrangement through hydrogen abstraction-addition mechanisms, resulting in intramolecular hydrogen transfer processes [16]. The reaction exhibits characteristic stereochemical preferences, with cis-configured products predominating due to the greater stability of the cis-allyl anion form [16].

Experimental evidence indicates that norpropoxyphene undergoes spontaneous conversion to a cyclic degradation product in neutral methanol solutions over extended storage periods [13]. This transformation occurs through formation of an iminium ion intermediate with molecular weight 308, corresponding to loss of hydroxyl functionality [13]. The degradation product can be quantitatively converted back to norpropoxyphene amide upon treatment with strong base, demonstrating the reversible nature of these rearrangement processes [13].

Table 4: Base-Catalyzed Rearrangement Reaction Conditions and Products

The kinetics of these base-catalyzed transformations follow first-order reaction mechanisms with respect to substrate concentration [13] [15]. Rate constants for the cyclization process have been determined under various pH conditions, demonstrating increased reaction rates at higher pH values [13]. Temperature-dependent studies reveal activation energies consistent with intramolecular nucleophilic substitution mechanisms [13].

In vitro hepatic metabolism studies have provided crucial insights into the biotransformation pathways of norpropoxyphene carbinol [1] [2] [3]. Studies utilizing rat liver microsomes have consistently demonstrated that norpropoxyphene carbinol represents the major metabolite formed through the combined processes of demethylation and ester hydrolysis [1] [2]. The incubations were analyzed by high-performance liquid chromatography, revealing that the major metabolite was norpropoxyphene carbinol, obtained through demethylation and ester hydrolysis [3].

Comparative investigations using human liver microsomes have shown that while norpropoxyphene remains the primary metabolite in human systems, the formation of norpropoxyphene carbinol occurs through similar cytochrome P450-mediated pathways [4] [5] [6]. The major route of metabolism is cytochrome CYP3A4 mediated N-demethylation to norpropoxyphene, which is excreted by the kidneys [7] [8] [6].

Studies employing isolated rat hepatocytes have further elucidated the metabolic profile, demonstrating that suspensions of isolated rat hepatocytes metabolized added propoxyphene and norpropoxyphene rapidly [9] [10]. At 2 microM, the metabolism of both drugs obeyed first-order elimination kinetics. The metabolism of norpropoxyphene to norpropoxyphene carbinol involves the cytochrome P450 enzyme system in the liver [11].

Research findings indicate that induction of hepatic propoxyphene N-demethylase and aniline hydroxylase activities resulted following repeated oral administration of propoxyphene in experimental models [12]. These enzyme activities showed dose-related responses and appeared to correlate with the development of tolerance to both the analgesic and lethal properties of propoxyphene.

Cytochrome P450-Mediated Demethylation Mechanisms

The cytochrome P450-mediated demethylation mechanisms underlying norpropoxyphene carbinol formation involve specific isoforms with distinct kinetic properties [4] [5]. Cytochrome P450 3A4 mediates dextropropoxyphene N-demethylation to nordextropropoxyphene with demonstrated substrate affinity (Km = 179 ± 74 μM) and intrinsic clearance (0.41 ± 0.26 mL mg⁻¹h⁻¹) in human systems [5] [13].

The individual cytochrome P450 isoforms in dextropropoxyphene N-demethylation have been characterized using microsomes from cytochrome P4502D6 extensive metabolizers and poor metabolizers [5] [13]. Nordextropropoxyphene formation in vitro demonstrated similar kinetic parameters between extensive metabolizers and poor metabolizers, with CYP3A4 identified as the major cytochrome P450 enzyme catalyzing the major metabolic pathway of dextropropoxyphene metabolism [5].

CYP3A5 also contributes to the demethylation process, though with lower metabolic capability compared to CYP3A4 [5]. The enzyme exhibits a Km value of 225 μM and intrinsic clearance of 0.19 mL mg⁻¹h⁻¹, indicating reduced efficiency in substrate processing compared to CYP3A4 [5].

Mechanism-based inhibition studies have revealed that propoxyphene, norpropoxyphene, and structurally related compounds are mechanism-based inhibitors of CYP3A4, CYP3A5, and CYP3A in human liver microsomes [4] [15]. The compounds exhibit time-dependent and concentration-dependent loss of activity, with both propoxyphene and norpropoxyphene forming metabolic-inhibitor complexes with CYP3A4 and CYP3A5 [4] [15].

Carbinol-Aldehyde Adduct Formation Dynamics

The formation dynamics of carbinol-aldehyde adducts represent a critical aspect of norpropoxyphene carbinol biotransformation [1] [18]. In vitro metabolism studies have documented the reaction of carbinol metabolites with acetaldehyde, forming unstable intermediates that contribute to the overall toxicological profile [1] [18].

The formation of these adducts occurs through rapid kinetics, typically within minutes of exposure [1] [18]. These reactive carbinol intermediates demonstrate transient stability and can be detected through spectrophotometric methods [19] [20]. The aldehyde condensation products formed during this process exhibit time-dependent formation and demonstrate enhanced stability under acidic conditions [21] [22].

Metabolic-inhibitor complex formation represents another significant aspect of adduct dynamics [4] [15]. These complexes form in a concentration-dependent manner and result in irreversible binding to cytochrome P450 enzymes, detectable through ultraviolet absorption at 450 nanometers [4] [15]. The biological significance of these interactions includes enzyme inactivation and potential drug-drug interactions [4] [15].

Studies investigating the involvement of the endogenous opioid system have revealed that acetaldehyde-induced changes in opioidergic neurotransmission contribute to behavioral effects mediated by the endogenous opioid system [22]. The formation of condensation products between dopamine and acetaldehyde, such as salsolinol, exerts actions via opioid receptors [22].

Covalent protein adduct formation occurs through saturable mechanisms, resulting in permanent modification of target proteins [16] [23]. These modifications have been associated with enhanced toxicity and altered pharmacological responses [16] [23].

Interspecies Metabolic Variations in Rodent vs. Human Models

Significant interspecies variations exist in the metabolic processing of norpropoxyphene carbinol between rodent and human models [24] [25] [26]. The human differs from the rat and dog in that propoxyphene metabolites are eliminated primarily in urine rather than bile [25] [26]. Only one major metabolite, norpropoxyphene, is found in significant concentrations in human systems [25] [26].

In rat models, 14C-propoxyphene demethylation studies have demonstrated an example of differences between liver and intestinal drug-presystemic metabolism [24]. The absolute propoxyphene bioavailability obtained after oral administration was two times higher than that observed after portal administration (48.9% vs. 23.2%, respectively), a result opposite to that expected based on liver enzyme saturation phenomena [24].

Comparative studies using multiple species have revealed that species differences in the pharmacokinetic parameters of cytochrome P450 activities exist between experimental animals such as mice, rats, dogs, monkeys, and humans [27]. The comparative metabolism of xenobiotic chemicals by cytochrome P450 enzymes shows differences between various species in metabolic capability [28].

Cytochrome P450 enzyme expression patterns vary significantly across species [29]. These variations lead to substantial alterations in carcinogenic response and metabolic capacity. The importance of cytochrome P450 isoforms to species differences in the metabolism of foreign compounds has been well documented [29].

Mouse models demonstrate variable metabolic patterns compared to human systems [27] [28]. Studies investigating comparative metabolism have found differences between rodent models and mammals in metabolic capability, with even shared metabolic capabilities showing species-specific variations [28].

Dog models exhibit primarily biliary excretion patterns similar to rats but with lower overall metabolic rates [25] [26]. Cynomolgus monkey models show metabolic patterns more similar to humans, with urinary excretion as the primary elimination route [27].

The bioavailability of propoxyphene and norpropoxyphene varies considerably across species, with human bioavailability ranging from 18-20%, rat bioavailability from 23-48%, and other species showing intermediate values [25] [26]. These variations have important implications for extrapolating experimental findings from animal models to human clinical applications.